4-bromo-1H-1,2,3-triazole

• IUPAC Name: 4-bromo-2H-triazole
• InChI: InChI=1S/C2H2BrN3/c3-2-1-4-6-5-2/h1H,(H,4,5,6)
• InChI Key: XNUQYVZLPNJLES-UHFFFAOYSA-N
• Canonical SMILES: C1=NNN=C1Br
• Molecular Formula: C2H2BrN3
• DSSTOX Substance ID: DTXSID40593663
• Molecular Weight: 147.96 g/mol
• CAS RN: 40964-56-5, 1988796-00-4

Description

Synthesis Analysis

The synthesis of 4-bromo-1H-1,2,3-triazoles involves regioselective processes. A noted method includes the reaction of 4-bromo-NH-1,2,3-triazoles with alkyl halides in the presence of K2CO3 in DMF, leading to the formation of 2-substituted 4-bromo-1,2,3-triazoles. This method facilitates the efficient synthesis of 2,4,5-trisubstituted triazoles through subsequent Suzuki cross-coupling reactions. Moreover, the bromotriazoles can be reduced by hydrogenation to produce 2,4-disubstituted triazoles, showcasing the versatility in functional group modification (Xiaojun Wang et al., 2009).

Scientific Research Applications

• Carbonic Anhydrase-II Inhibitors
  • Field : Organic Chemistry
  • Application : A series of novel 1H-1,2,3-triazole analogs were synthesized and evaluated for their carbonic anhydrase-II enzyme inhibitory activity.
  • Method : The synthesis of triazole was accomplished using (S)-(-) ethyl lactate as a starting material. This compound underwent Suzuki–Miyaura cross-coupling reaction with different arylboronic acids in aqueous medium to afford the target molecules.
  • Results : The new compounds have shown moderate inhibition potential against carbonic anhydrase-II enzyme. A preliminary structure-activity relationship suggested that the presence of polar group at the 1H-1,2,3-triazole substituted phenyl ring in these derivatives has contributed to the overall activity of these compounds.

• Pharmaceuticals and Agrochemicals

  • Field : Biomedicine and Agrochemistry
  • Application : 1H-1,2,3-Triazole molecules play a vital role in pharmaceuticals and agrochemicals. They are observed in countless molecules useful in medicine and photochemistry.
  • Method : The triazole moiety is synthesized using click chemistry approaches.
  • Results : The compounds have been widely explored, both in terms of pure synthesis and in terms of evaluation of their usefulness in medicine, agriculture, etc.

• Organic Synthesis and Polymer Chemistry

  • Field : Organic Chemistry and Polymer Chemistry
  • Application : 1H-1,2,3-Triazole molecules are important in organic synthesis and polymer chemistry.
  • Method : The triazole moiety is synthesized using click chemistry approaches.
  • Results : The compounds have been widely used in industrial applications such as dyes, photographic materials, photostabilizers, agrochemicals, and corrosion inhibitors.

• Bioconjugation and Chemical Biology

  • Field : Bioconjugation and Chemical Biology
  • Application : 1H-1,2,3-Triazole molecules are used in bioconjugation and chemical biology.
  • Method : The triazole moiety is synthesized using click chemistry approaches.
  • Results : The compounds have been widely used in these fields.

• Fluorescent Imaging and Materials Science

  • Field : Fluorescent Imaging and Materials Science
  • Application : 1H-1,2,3-Triazole molecules are used in fluorescent imaging and materials science.
  • Method : The triazole moiety is synthesized using click chemistry approaches.
  • Results : The compounds have been widely used in these fields.

• Antimicrobial, Analgesic, Anti-inflammatory, Anticonvulsant, Antineoplastic, Antimalarial, Antiviral, Antiproliferative, and Anticancer Activities
  • Field : Biomedicine
  • Application : Compounds containing a triazole are one of the significant heterocycles that exhibit broad biological activities, such as antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities.
  • Method : The triazole moiety is synthesized using click chemistry approaches.
  • Results : The compounds have been widely explored, both in terms of pure synthesis and in terms of evaluation of their usefulness in medicine.

Safety And Hazards

The safety data sheet for 4-bromo-1H-1,2,3-triazole suggests avoiding contact with skin and eyes, and avoiding inhalation and ingestion. It also suggests wearing personal protective equipment and ensuring adequate ventilation. Some potential hazards include respiratory tract irritation, skin irritation, and serious eye irritation.